Cas no 25911-94-8 (6-[methyl[(3-nitrophenyl)sulphonyl]amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1))

• Product Name: 6-[methyl[(3-nitrophenyl)sulphonyl]amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• CAS No: 25911-94-8
• MF: C₁₉H₃₃N₃O₉S
• MW: 479.545024633408
• CID: 1424376
• PubChem ID: 73759944
• Update Time: 2025-04-20

6-[methyl[(3-nitrophenyl)sulphonyl]amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-[methyl[(3-nitrophenyl)sulphonyl]amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 6-(Methyl((3-nitrophenyl)sulphonyl)amino)hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 25911-94-8
• EINECS 247-337-1

• Inchi： 1S/C13H18N2O6S.C6H15NO3/c1-14(9-4-2-3-8-13(16)17)22(20,21)12-7-5-6-11(10-12)15(18)19;8-4-1-7(2-5-9)3-6-10/h5-7,10H,2-4,8-9H2,1H3,(H,16,17);8-10H,1-6H2
• InChI Key： WBKCESDCBCNDQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N(C)CCCCCC(=O)O)(=O)=O.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 479.19389
• Monoisotopic Mass: 479.19375081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 181.75